Cas no 2361636-58-8 (6-Oxa-4-azaspiro[2.4]hept-4-ene, 5-(chloromethyl)-)

• Product Name: 6-Oxa-4-azaspiro[2.4]hept-4-ene, 5-(chloromethyl)-
• CAS No: 2361636-58-8
• MF: C₆H₈ClNO
• MW: 145.586820602417
• CID: 5880133
• PubChem ID: 139026768
• Update Time: 2025-05-18

6-Oxa-4-azaspiro[2.4]hept-4-ene, 5-(chloromethyl)- Chemical and Physical Properties

Names and Identifiers

• 6-Oxa-4-azaspiro[2.4]hept-4-ene, 5-(chloromethyl)-
• 5-(Chloromethyl)-6-oxa-4-azaspiro[2.4]hept-4-ene
• EN300-7355375
• 2361636-58-8

• Inchi： 1S/C6H8ClNO/c7-3-5-8-6(1-2-6)4-9-5/h1-4H2
• InChI Key： JAAFUGMMBXGBOA-UHFFFAOYSA-N
• SMILES： C1C2(COC(CCl)=N2)C1

Computed Properties

• Exact Mass: 145.0294416g/mol
• Monoisotopic Mass: 145.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 21.6Ų

Experimental Properties

• Density: 1.49±0.1 g/cm3(Predicted)
• Boiling Point: 198.8±23.0 °C(Predicted)
• pka: 6.33±0.20(Predicted)

Additional information on 6-Oxa-4-azaspiro[2.4]hept-4-ene, 5-(chloromethyl)-

Professional Introduction to Compound with CAS No. 2361636-58-8 and Product Name: 6-Oxa-4-azaspiro[2.4]hept-4-ene, 5-(chloromethyl)-

The compound identified by the CAS number 2361636-58-8 and the product name 6-Oxa-4-azaspiro[2.4]hept-4-ene, 5-(chloromethyl)- represents a fascinating molecule with significant potential in the field of pharmaceutical chemistry. This spirocyclic structure, featuring an azacycloalkane core linked to an oxygen-containing heterocycle, has garnered attention due to its unique stereochemistry and functional group arrangement. The presence of a chloromethyl substituent at the 5-position introduces a versatile handle for further chemical modifications, making it a valuable intermediate in the synthesis of more complex bioactive molecules.

In recent years, spirocyclic compounds have emerged as a class of interest in medicinal chemistry due to their ability to exhibit enhanced binding affinity and selectivity when interacting with biological targets. The spirocyclic framework of 6-Oxa-4-azaspiro[2.4]hept-4-ene, 5-(chloromethyl)- contributes to its rigid conformation, which can be advantageous in optimizing pharmacokinetic properties such as solubility and metabolic stability. The azacycloalkane moiety, in particular, has been shown to mimic the binding pockets of certain enzymes and receptors, offering a scaffold for the development of novel therapeutic agents.

One of the most compelling aspects of this compound is its potential application in the design of kinase inhibitors. Kinases are critical enzymes involved in numerous cellular processes, and their dysregulation is implicated in a wide range of diseases, including cancer. The unique architecture of 6-Oxa-4-azaspiro[2.4]hept-4-ene, 5-(chloromethyl)- allows for precise tuning of interactions with kinase active sites through structural modifications at the chloromethyl group or other positions on the molecule. This flexibility has been exploited in recent research efforts aimed at developing small-molecule inhibitors with improved efficacy and reduced side effects.

Recent studies have demonstrated the utility of this compound as a precursor in the synthesis of more complex scaffolds. For instance, the chloromethyl functionality can be readily converted into other electrophilic or nucleophilic centers through standard organic transformations, enabling the introduction of diverse substituents that can fine-tune biological activity. This adaptability has made it a popular choice for medicinal chemists seeking to explore new chemical space.

The synthesis of 6-Oxa-4-azaspiro[2.4]hept-4-ene, 5-(chloromethyl)- involves multi-step organic reactions that highlight its synthetic complexity and elegance. The spirocyclic core is typically formed through a cyclization reaction between an appropriate precursor containing both oxygen and nitrogen heterocycles. The introduction of the chloromethyl group at the 5-position is often achieved via nucleophilic substitution or other functionalization strategies that preserve the integrity of the spirocyclic framework.

In addition to its applications in drug discovery, this compound has shown promise in materials science and catalysis. Its rigid structure and functional diversity make it a candidate for designing novel polymers or ligands for metal complexes used in catalytic systems. The ability to modulate its properties through chemical derivatization opens up numerous possibilities for tailoring its behavior for specific applications.

The growing interest in spirocyclic compounds has been reflected in recent scientific literature, where researchers continue to uncover new synthetic routes and applications for these molecules. The case study presented here underscores their importance as versatile building blocks in pharmaceutical research. As our understanding of biological systems advances, compounds like 6-Oxa-4-azaspiro[2.4]hept-4-ene, 5-(chloromethyl)- are likely to play an increasingly significant role in the development of next-generation therapeutics.

In conclusion, 6-Oxa-4-azaspiro[2.4]hept-4-ene, 5-(chloromethyl)-, identified by CAS number 2361636-58-8, represents a structurally intriguing molecule with broad applicability across multiple scientific disciplines. Its unique spirocyclic framework combined with strategic functionalization provides a powerful platform for innovation in drug discovery and materials science. As research continues to uncover new synthetic methodologies and biological targets, this compound is poised to remain at the forefront of chemical exploration.